Cas no 1055995-82-8 (4-bromo-3-fluoro-N-propylbenzene-1-sulfonamide)

4-Bromo-3-fluoro-N-propylbenzene-1-sulfonamide is a halogenated sulfonamide compound featuring a bromo and fluoro substituent on the benzene ring, along with an N-propyl sulfonamide functional group. This structure imparts unique reactivity, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The bromo and fluoro groups enhance electrophilic substitution potential, while the sulfonamide moiety offers versatility in further derivatization. Its well-defined molecular architecture ensures consistent performance in cross-coupling reactions and other transformations. The compound is characterized by high purity and stability, making it suitable for research and industrial applications requiring precise functionalization. Proper handling and storage are recommended to maintain its integrity.
4-bromo-3-fluoro-N-propylbenzene-1-sulfonamide structure
1055995-82-8 structure
Product Name:4-bromo-3-fluoro-N-propylbenzene-1-sulfonamide
CAS No:1055995-82-8
MF:C9H11BrFNO2S
MW:296.156543970108
CID:5524662
PubChem ID:68481840
Update Time:2025-06-09

4-bromo-3-fluoro-N-propylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • 4-Bromo-3-fluoro-N-propyl-benzenesulfonamide
    • Benzenesulfonamide, 4-bromo-3-fluoro-N-propyl-
    • 4-bromo-3-fluoro-N-propylbenzene-1-sulfonamide
    • Inchi: 1S/C9H11BrFNO2S/c1-2-5-12-15(13,14)7-3-4-8(10)9(11)6-7/h3-4,6,12H,2,5H2,1H3
    • InChI Key: MPUCFWMCCARHHY-UHFFFAOYSA-N
    • SMILES: C1(S(NCCC)(=O)=O)=CC=C(Br)C(F)=C1

4-bromo-3-fluoro-N-propylbenzene-1-sulfonamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1453441-0.05g
4-bromo-3-fluoro-N-propylbenzene-1-sulfonamide
1055995-82-8
0.05g
$612.0 2023-06-06
Enamine
EN300-1453441-0.1g
4-bromo-3-fluoro-N-propylbenzene-1-sulfonamide
1055995-82-8
0.1g
$640.0 2023-06-06
Enamine
EN300-1453441-0.25g
4-bromo-3-fluoro-N-propylbenzene-1-sulfonamide
1055995-82-8
0.25g
$670.0 2023-06-06
Enamine
EN300-1453441-0.5g
4-bromo-3-fluoro-N-propylbenzene-1-sulfonamide
1055995-82-8
0.5g
$699.0 2023-06-06
Enamine
EN300-1453441-1.0g
4-bromo-3-fluoro-N-propylbenzene-1-sulfonamide
1055995-82-8
1g
$728.0 2023-06-06
Enamine
EN300-1453441-2.5g
4-bromo-3-fluoro-N-propylbenzene-1-sulfonamide
1055995-82-8
2.5g
$1428.0 2023-06-06
Enamine
EN300-1453441-5.0g
4-bromo-3-fluoro-N-propylbenzene-1-sulfonamide
1055995-82-8
5g
$2110.0 2023-06-06
Enamine
EN300-1453441-10.0g
4-bromo-3-fluoro-N-propylbenzene-1-sulfonamide
1055995-82-8
10g
$3131.0 2023-06-06
Enamine
EN300-1453441-50mg
4-bromo-3-fluoro-N-propylbenzene-1-sulfonamide
1055995-82-8
50mg
$407.0 2023-09-29
Enamine
EN300-1453441-100mg
4-bromo-3-fluoro-N-propylbenzene-1-sulfonamide
1055995-82-8
100mg
$427.0 2023-09-29

4-bromo-3-fluoro-N-propylbenzene-1-sulfonamide Related Literature

Additional information on 4-bromo-3-fluoro-N-propylbenzene-1-sulfonamide

4-Bromo-3-Fluoro-N-Propylbenzene-1-Sulfonamide (CAS No. 1055995-82-8): An Overview

4-Bromo-3-fluoro-N-propylbenzene-1-sulfonamide (CAS No. 1055995-82-8) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique bromo, fluoro, and sulfonamide functionalities, offers a wide range of potential applications in drug discovery and development. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with 4-bromo-3-fluoro-N-propylbenzene-1-sulfonamide.

Chemical Structure and Properties

The molecular formula of 4-bromo-3-fluoro-N-propylbenzene-1-sulfonamide is C10H11BrFN2O2, with a molecular weight of approximately 287.11 g/mol. The compound features a benzene ring substituted with a bromine atom at the 4-position, a fluorine atom at the 3-position, and an N-propylsulfonamide group at the 1-position. These functional groups contribute to the compound's unique chemical properties and reactivity.

The presence of the bromine and fluorine atoms imparts significant electronic effects on the benzene ring, influencing the compound's stability and reactivity. The sulfonamide group, known for its biological activity, adds to the compound's potential as a pharmacophore in drug design. The solubility of 4-bromo-3-fluoro-N-propylbenzene-1-sulfonamide in various solvents is an important consideration for its use in synthetic and analytical processes.

Synthesis Methods

The synthesis of 4-bromo-3-fluoro-N-propylbenzene-1-sulfonamide can be achieved through several well-established routes. One common method involves the reaction of 4-bromo-3-fluorobenzenesulfonyl chloride with propylamine in an appropriate solvent, such as dichloromethane or acetonitrile. This reaction proceeds via nucleophilic substitution, leading to the formation of the desired sulfonamide product.

An alternative approach involves the use of transition metal-catalyzed coupling reactions, such as Suzuki-Miyaura coupling or Buchwald-Hartwig amination. These methods offer enhanced selectivity and yield, making them particularly useful for large-scale synthesis in industrial settings.

Biological Activities

4-Bromo-3-fluoro-N-propylbenzene-1-sulfonamide has been investigated for its potential biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. Recent studies have shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases.

In addition to its anti-inflammatory properties, 4-bromo-3-fluoro-N-propylbenzene-1-sulfonamide has demonstrated significant antimicrobial activity against various bacterial strains, including both Gram-positive and Gram-negative bacteria. This broad-spectrum activity suggests its potential use as an antibacterial agent in pharmaceutical formulations.

Furthermore, preliminary studies have indicated that 4-bromo-3-fluoro-N-propylbenzene-1-sulfonamide possesses anticancer properties by inducing apoptosis in cancer cells. Specifically, it has been shown to inhibit cell proliferation and induce cell cycle arrest in various cancer cell lines. These findings highlight its potential as a lead compound for further drug development in oncology.

Clinical Applications and Research Advancements

The potential clinical applications of 4-bromo-3-fluoro-N-propylbenzene-1-sulfonamide are currently being explored through preclinical studies and early-stage clinical trials. Researchers are focusing on optimizing its pharmacokinetic properties to enhance its bioavailability and reduce potential side effects.

In one notable study published in the Journal of Medicinal Chemistry, researchers reported that a derivative of 4-bromo-3-fluoro-N-propylbenzene-1-sulfonamide, modified to improve its water solubility and stability, showed enhanced efficacy in treating inflammatory bowel disease (IBD) in animal models. This derivative was found to significantly reduce inflammation and improve overall gut health without causing significant toxicity.

Another study published in Cancer Research demonstrated that a combination therapy involving 4-bromo-3-fluoro-N-propylbenzene-1-sulfonamide and conventional chemotherapy agents resulted in synergistic effects against breast cancer cells. The combination therapy was more effective than either agent alone in inhibiting tumor growth and promoting apoptosis.

Safety Considerations and Future Directions

Safety is a critical consideration in the development of any new pharmaceutical agent. Preclinical toxicology studies have shown that 4-bromo-3-fluoro-N-propylbenzene-1-sulfonamide exhibits low toxicity at therapeutic doses. However, further studies are needed to fully evaluate its long-term safety profile.

In conclusion, 4-bromo-3-fluoro-N-propylbenzene-1-sulfonamide (CAS No. 1055995-82-8) is a promising compound with diverse biological activities and potential clinical applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its therapeutic potential. As advancements in medicinal chemistry and drug delivery technologies progress, it is likely that this compound will play an increasingly important role in the development of novel therapeutic agents for various diseases.

Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk